3-Ethoxy-4-fluoro-N-(2-thienylmethyl)benzenesulfonamide
3-Ethoxy-4-fluoro-N-(2-thienylmethyl)benzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
794548-09-7
VCID:
VC0486691
InChI:
InChI=1S/C13H14FNO3S2/c1-2-18-13-8-11(5-6-12(13)14)20(16,17)15-9-10-4-3-7-19-10/h3-8,15H,2,9H2,1H3
SMILES:
CCOC1=C(C=CC(=C1)S(=O)(=O)NCC2=CC=CS2)F
Molecular Formula:
C13H14FNO3S2
Molecular Weight:
315.4g/mol
3-Ethoxy-4-fluoro-N-(2-thienylmethyl)benzenesulfonamide
CAS No.: 794548-09-7
Main Products
VCID: VC0486691
Molecular Formula: C13H14FNO3S2
Molecular Weight: 315.4g/mol
CAS No. | 794548-09-7 |
---|---|
Product Name | 3-Ethoxy-4-fluoro-N-(2-thienylmethyl)benzenesulfonamide |
Molecular Formula | C13H14FNO3S2 |
Molecular Weight | 315.4g/mol |
IUPAC Name | 3-ethoxy-4-fluoro-N-(thiophen-2-ylmethyl)benzenesulfonamide |
Standard InChI | InChI=1S/C13H14FNO3S2/c1-2-18-13-8-11(5-6-12(13)14)20(16,17)15-9-10-4-3-7-19-10/h3-8,15H,2,9H2,1H3 |
Standard InChIKey | PYBOHFRFXPUXAC-UHFFFAOYSA-N |
SMILES | CCOC1=C(C=CC(=C1)S(=O)(=O)NCC2=CC=CS2)F |
Canonical SMILES | CCOC1=C(C=CC(=C1)S(=O)(=O)NCC2=CC=CS2)F |
PubChem Compound | 2985964 |
Last Modified | Nov 11 2021 |
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